Cas no 2171823-52-0 (4-chloro-3-phenylbenzene-1-sulfonyl fluoride)

• Product Name: 4-chloro-3-phenylbenzene-1-sulfonyl fluoride
• CAS No: 2171823-52-0
• MF: C₁₂H₈ClFO₂S
• MW: 270.707124710083
• CID: 6362752
• PubChem ID: 165870527
• Update Time: 2025-06-22

4-chloro-3-phenylbenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-phenylbenzene-1-sulfonyl fluoride
• EN300-1457827
• 2171823-52-0

• Inchi： 1S/C12H8ClFO2S/c13-12-7-6-10(17(14,15)16)8-11(12)9-4-2-1-3-5-9/h1-8H
• InChI Key： MWOWHJIUWKFJCR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=CC=CC=1)S(=O)(=O)F

Computed Properties

• Exact Mass: 269.9917565g/mol
• Monoisotopic Mass: 269.9917565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 42.5Ų

Additional information on 4-chloro-3-phenylbenzene-1-sulfonyl fluoride

Professional Introduction to 4-chloro-3-phenylbenzene-1-sulfonyl fluoride (CAS No. 2171823-52-0)

4-chloro-3-phenylbenzene-1-sulfonyl fluoride is a specialized organic compound with significant applications in the field of pharmaceutical and chemical synthesis. This compound, identified by its CAS number 2171823-52-0, is characterized by a unique structural framework that makes it a valuable intermediate in the development of various chemical entities. The presence of both chloro and fluoro substituents, coupled with a phenyl ring and a sulfonyl group, endows it with distinct reactivity patterns that are highly useful in synthetic chemistry.

The molecular structure of 4-chloro-3-phenylbenzene-1-sulfonyl fluoride consists of a benzene ring substituted at the 3-position with a phenyl group and at the 1-position with a sulfonyl fluoride moiety. The chloro group at the 4-position further enhances its utility as a synthetic building block. This arrangement allows for diverse chemical transformations, making it a versatile precursor in the synthesis of more complex molecules.

In recent years, 4-chloro-3-phenylbenzene-1-sulfonyl fluoride has garnered attention in academic and industrial research due to its role in constructing biologically active compounds. The sulfonyl fluoride group is particularly noteworthy, as it can be readily converted into other functional groups such as sulfonamides, which are prevalent in many pharmaceuticals. This adaptability has positioned this compound as a key intermediate in drug discovery pipelines.

One of the most compelling aspects of 4-chloro-3-phenylbenzene-1-sulfonyl fluoride is its application in the synthesis of sulfonamide-based drugs. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Researchers have leveraged the reactivity of the sulfonyl fluoride group to introduce sulfonamide moieties into novel molecular architectures, leading to the development of promising therapeutic agents.

Recent studies have highlighted the compound's utility in constructing heterocyclic scaffolds, which are integral to many modern drugs. For instance, researchers have utilized 4-chloro-3-phenylbenzene-1-sulfonyl fluoride to synthesize derivatives with potential applications in treating neurological disorders. The ability to modify the phenyl ring and the sulfonyl group allows for fine-tuning of physicochemical properties, such as solubility and bioavailability, which are critical for drug efficacy.

The chloro substituent on the benzene ring also plays a crucial role in determining the reactivity of 4-chloro-3-phenylbenzene-1-sulfonyl fluoride. It can undergo nucleophilic substitution reactions, enabling the introduction of various functional groups at different positions on the aromatic ring. This flexibility has been exploited in generating libraries of compounds for high-throughput screening, a common strategy in drug discovery.

In addition to its pharmaceutical applications, 4-chloro-3-phenylbenzene-1-sulfonyl fluoride has found utility in materials science. The unique electronic properties of its structure make it a candidate for developing organic semiconductors and other advanced materials. Researchers are exploring its potential as a precursor for creating novel polymers with enhanced thermal stability and mechanical strength.

The synthesis of 4-chloro-3-phenylbenzene-1-sulfonyl fluoride itself is an intricate process that requires precise control over reaction conditions. Modern synthetic methodologies have improved yields and purity levels, making it more accessible for industrial-scale production. Advances in catalytic systems have also enabled greener synthetic routes, reducing waste and energy consumption.

The future prospects of 4-chloro-3-phenylbenzene-1-sulfonyl fluoride are promising, with ongoing research expanding its applications across multiple domains. As our understanding of molecular interactions deepens, new opportunities for utilizing this compound will emerge. Its role as a versatile intermediate ensures that it will remain a cornerstone in synthetic chemistry for years to come.

In conclusion, 4-chloro-3-phenylbenzene-1-sulfonyl fluoride (CAS No. 2171823-52-0) is a multifaceted compound with significant implications in pharmaceuticals and materials science. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop innovative chemical entities. As scientific exploration continues to evolve, this compound will undoubtedly play an increasingly pivotal role in advancing our capabilities across various scientific disciplines.